molecular formula C10H11NOS B8373058 1-Methyl-5-Methoxy-2-Indolinethione

1-Methyl-5-Methoxy-2-Indolinethione

Cat. No. B8373058
M. Wt: 193.27 g/mol
InChI Key: HUARVXKBYMFUMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-5-Methoxy-2-Indolinethione is a useful research compound. Its molecular formula is C10H11NOS and its molecular weight is 193.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-5-Methoxy-2-Indolinethione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-5-Methoxy-2-Indolinethione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11NOS

Molecular Weight

193.27 g/mol

IUPAC Name

5-methoxy-1-methyl-3H-indole-2-thione

InChI

InChI=1S/C10H11NOS/c1-11-9-4-3-8(12-2)5-7(9)6-10(11)13/h3-5H,6H2,1-2H3

InChI Key

HUARVXKBYMFUMZ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=S)CC2=C1C=CC(=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.5 g (0.22 mol) of sodium bicarbonate are added to a solution of 19.5 g (0.11 mol) of 5-methoxy-1-methyl-2-indolinone prepared according to A. H. BECKETT, R. W. DAISLEY and J. WALKER (Tetrahedron 1968, 24 6093) and 16.5 g (0.037 mol) of phosphorus pentasulfide in 200 ml of tetrahydrofuran. The reaction medium is heated to a temperature of 50° C. for 1 h 30 min and then filtered and concentrated on a water bath under vacuum. The residue is taken up with ice-cold water and the mixture is extracted with methylene chloride. The organic phase is washed with saturated sodium chloride solution, dried and evaporated. The residue is used in the next stage without further treatment.
Quantity
18.5 g
Type
reactant
Reaction Step One
Quantity
19.5 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.